Cas no 1198-90-9 (Benzene,2-ethyl-4-methyl-1-(1-methylethyl)-)

Benzene,2-ethyl-4-methyl-1-(1-methylethyl)- structure
1198-90-9 structure
Product Name:Benzene,2-ethyl-4-methyl-1-(1-methylethyl)-
CAS No:1198-90-9
MF:C12H18
MW:162.271323680878
CID:117501
PubChem ID:21956154
Update Time:2025-04-18

Benzene,2-ethyl-4-methyl-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,2-ethyl-4-methyl-1-(1-methylethyl)-
    • 2-ethyl-4-methyl-1-propan-2-ylbenzene
    • Benzene, 2-ethyl-4-methyl-1-(1-methylethyl)- (9CI)
    • 1198-90-9
    • 2-Ethyl-4-methyl-1-(propan-2-yl)benzene
    • DTXSID50620757
    • 1-ethyl-3-methyl-6-(1-methylethyl)-benzene
    • Inchi: 1S/C12H18/c1-5-11-8-10(4)6-7-12(11)9(2)3/h6-9H,5H2,1-4H3
    • InChI Key: VYQWKXMBHSGIFX-UHFFFAOYSA-N
    • SMILES: C(C)(C)C1C=CC(C)=CC=1CC

Computed Properties

  • Exact Mass: 162.14094
  • Monoisotopic Mass: 162.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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